3-Fluoro-4-(3-methylsulfonylaminophenyl)phenol, 95%

• IUPAC Name: N-[3-(2-fluoro-4-hydroxyphenyl)phenyl]methanesulfonamide
• InChI: InChI=1S/C13H12FNO3S/c1-19(17,18)15-10-4-2-3-9(7-10)12-6-5-11(16)8-13(12)14/h2-8,15-16H,1H3
• InChI Key: YWAYEOXNFJAIEY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)C2=C(C=C(C=C2)O)F
• Molecular Formula: C13H12FNO3S
• DSSTOX Substance ID: DTXSID50684556
• Molecular Weight: 281.30 g/mol
• CAS RN: 1261948-19-9

Description

3-Fluoro-4-(3-methylsulfonylaminophenyl)phenol, 95% (3-F4-3-MSPP), is an important intermediate compound in the synthesis of many drugs and agrochemicals. It is a fluorinated aromatic compound that is used as a starting material for the synthesis of various derivatives. 3-F4-3-MSPP has been used in a variety of applications, including the synthesis of drugs, agrochemicals, and dyes. The compound has also been used in the development of new drugs and other pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-Fluoro-4-(3-methylsulfonylaminophenyl)phenol, 95% is not completely understood. However, it is believed that the compound binds to and inhibits the activity of enzymes involved in the synthesis of various compounds. In particular, 3-Fluoro-4-(3-methylsulfonylaminophenyl)phenol, 95% has been shown to inhibit the activity of enzymes involved in the synthesis of drugs and agrochemicals. Additionally, the compound has been shown to inhibit the activity of enzymes involved in the production of new materials and catalysts.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Fluoro-4-(3-methylsulfonylaminophenyl)phenol, 95% are not well understood. However, the compound has been shown to inhibit the activity of enzymes involved in the synthesis of drugs and agrochemicals, as well as in the production of new materials and catalysts. Additionally, the compound has been shown to have anti-bacterial and anti-fungal properties.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Fluoro-4-(3-methylsulfonylaminophenyl)phenol, 95% in laboratory experiments include its low cost, its ease of synthesis, and its wide range of applications. Additionally, the compound is relatively stable and can be stored for long periods of time. The main limitation of using 3-Fluoro-4-(3-methylsulfonylaminophenyl)phenol, 95% in laboratory experiments is that the compound is not very soluble in water, which can limit its use in certain experiments.

Future Directions

The potential future directions for the use of 3-Fluoro-4-(3-methylsulfonylaminophenyl)phenol, 95% include the development of new drugs and other pharmaceuticals, the synthesis of new materials and catalysts, and the study of enzyme inhibition. Additionally, the compound could be used in the development of new agrochemicals, dyes, and other compounds. Finally, 3-Fluoro-4-(3-methylsulfonylaminophenyl)phenol, 95% could be used in the study of the mechanism of action of other compounds and in the development of new catalysts for organic synthesis.

Synthesis Methods

3-Fluoro-4-(3-methylsulfonylaminophenyl)phenol, 95% is a fluorinated aromatic compound that is synthesized using a variety of methods. The most common method of synthesis is the Mitsunobu reaction, which is a nucleophilic substitution reaction. In this reaction, an amine and an alcohol are reacted with a phosphonium salt in the presence of a base to produce the desired product. Other common methods of synthesis include the use of a Grignard reagent, the use of a Wittig reaction, and the use of a Friedel-Crafts reaction.

Scientific Research Applications

3-Fluoro-4-(3-methylsulfonylaminophenyl)phenol, 95% has been used in a variety of scientific research applications. It has been used in the synthesis of drugs and agrochemicals, as well as in the development of new drugs and other pharmaceuticals. It has also been used in the synthesis of dyes, in the production of new materials, and in the development of new catalysts. Additionally, 3-Fluoro-4-(3-methylsulfonylaminophenyl)phenol, 95% has been used in the study of enzyme inhibition and in the development of new catalysts for organic synthesis.